Cas no 2448-69-3 ((5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol)

2448-69-3 structure
Product name:(5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol
(5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol Chemical and Physical Properties
Names and Identifiers
-
- (5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol
- pregn-20-yn-17-ol, 3,3-difluoro-, (5alpha,17alpha)-
- CHEMBL411730
- BDBM50423521
- NSC82137
- NSC-82137
- 2448-69-3
- DTXSID701284606
- (5I+/-,17I+/-)-3,3-Difluoropregn-20-yn-17-ol
-
- Inchi: InChI=1S/C21H30F2O/c1-4-20(24)10-8-17-15-6-5-14-13-21(22,23)12-11-18(14,2)16(15)7-9-19(17,20)3/h1,14-17,24H,5-13H2,2-3H3/t14-,15+,16-,17-,18-,19-,20-/m0/s1
- InChI Key: GJPBKKSNBJBHEI-DTMQFJJTSA-N
Computed Properties
- Exact Mass: 336.22600
- Monoisotopic Mass: 336.22647190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 5.02870
(5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol Related Literature
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Shi-Lu Zheng,Yun-Xiang Zou,Zhong Wen,Jia-Fu Lin,Ling-Hui Gu,Long Chen Org. Biomol. Chem., 2021,19, 6812-6816
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